![molecular formula C15H18ClN3O5S B2753384 N-[2-amino-2-(2-methoxyphenyl)ethyl]-4-nitrobenzene-1-sulfonamide hydrochloride CAS No. 1795497-15-2](/img/structure/B2753384.png)
N-[2-amino-2-(2-methoxyphenyl)ethyl]-4-nitrobenzene-1-sulfonamide hydrochloride
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Overview
Description
N-[2-amino-2-(2-methoxyphenyl)ethyl]-4-nitrobenzene-1-sulfonamide hydrochloride is a compound that is widely used in scientific research. It is a sulfonamide-based compound that has been found to have potent biological activities. This compound has been used in many studies to investigate its mechanism of action, biochemical and physiological effects, and potential therapeutic applications.
Mechanism of Action
The mechanism of action of N-[2-amino-2-(2-methoxyphenyl)ethyl]-4-nitrobenzene-1-sulfonamide hydrochloride is not fully understood. However, it has been suggested that this compound inhibits the activity of enzymes by binding to the active site of the enzyme. This binding leads to the inhibition of the enzyme's activity, which results in the biological effects observed.
Biochemical and Physiological Effects
This compound has been shown to have several biochemical and physiological effects. It has been found to have anti-inflammatory effects by inhibiting the activity of metalloproteinases and aminopeptidases. This compound has also been shown to have anti-tumor effects by inhibiting the activity of carbonic anhydrase.
Advantages and Limitations for Lab Experiments
The advantages of using N-[2-amino-2-(2-methoxyphenyl)ethyl]-4-nitrobenzene-1-sulfonamide hydrochloride in lab experiments include its potent biological activities and its availability. This compound is relatively easy to synthesize and is commercially available. However, one limitation of using this compound is that its mechanism of action is not fully understood.
Future Directions
For the use of this compound include the development of new drugs and the investigation of its mechanism of action.
Synthesis Methods
The synthesis of N-[2-amino-2-(2-methoxyphenyl)ethyl]-4-nitrobenzene-1-sulfonamide hydrochloride involves the reaction of 4-nitrobenzene-1-sulfonyl chloride with 2-amino-2-(2-methoxyphenyl)ethylamine in the presence of a base such as triethylamine. The resulting product is then purified by recrystallization to obtain the final product.
Scientific Research Applications
N-[2-amino-2-(2-methoxyphenyl)ethyl]-4-nitrobenzene-1-sulfonamide hydrochloride has been extensively used in scientific research. It has been found to have potent inhibitory effects on several enzymes such as carbonic anhydrase, metalloproteinases, and aminopeptidases. This compound has also been shown to have anti-inflammatory and anti-tumor activities.
properties
IUPAC Name |
N-[2-amino-2-(2-methoxyphenyl)ethyl]-4-nitrobenzenesulfonamide;hydrochloride |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H17N3O5S.ClH/c1-23-15-5-3-2-4-13(15)14(16)10-17-24(21,22)12-8-6-11(7-9-12)18(19)20;/h2-9,14,17H,10,16H2,1H3;1H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XYRFYINYYCULOH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1C(CNS(=O)(=O)C2=CC=C(C=C2)[N+](=O)[O-])N.Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H18ClN3O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
387.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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